Cas no 2549009-89-2 (N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine)

• Product Name: N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• CAS No: 2549009-89-2
• MF: C₁₄H₁₁F₄N₅O
• MW: 341.263655900955
• CID: 5312301
• PubChem ID: 34060272
• Update Time: 2025-08-03

N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040724644
• N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• F6754-6399
• 2549009-89-2
• N-[2-(4-Fluorophenoxy)ethyl]-3-(trifluoromethyl)-1,2,4-triazolo[4,3-b]pyridazin-6-amine

• Inchi： 1S/C14H11F4N5O/c15-9-1-3-10(4-2-9)24-8-7-19-11-5-6-12-20-21-13(14(16,17)18)23(12)22-11/h1-6H,7-8H2,(H,19,22)
• InChI Key： PXYBBUCOZMRIGG-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(F)(F)F)N1N=C(NCCOC1=CC=C(F)C=C1)C=C2

Computed Properties

• Exact Mass: 341.08997264g/mol
• Monoisotopic Mass: 341.08997264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 0.92±0.30(Predicted)

Additional information on N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine

N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine (CAS No. 2549009-89-2): A Comprehensive Overview

The compound N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine (CAS No. 2549009-89-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the [1,2,4]triazolo[4,3-b]pyridazine class, known for its versatile biological activities. Its unique structural features, including the 4-fluorophenoxyethyl and trifluoromethyl groups, contribute to its potential applications in drug discovery and material science.

Researchers and industry professionals frequently search for N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine synthesis methods, as its complex structure presents both challenges and opportunities in organic synthesis. The presence of the triazole and pyridazine rings makes it a promising scaffold for designing novel bioactive compounds. Recent studies highlight its potential in targeting specific enzymes and receptors, making it a subject of interest in medicinal chemistry.

The CAS No. 2549009-89-2 compound is often discussed in the context of small molecule drug development, a hot topic in the pharmaceutical industry. With the rise of personalized medicine and targeted therapies, molecules like N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine are being explored for their ability to modulate biological pathways with high specificity. Its fluorinated components are particularly noteworthy, as fluorination is a common strategy to enhance metabolic stability and bioavailability in drug candidates.

In addition to its pharmaceutical applications, N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine is also being investigated for its potential in agrochemical formulations. The triazolo[4,3-b]pyridazine core is known to exhibit herbicidal and insecticidal properties, making it a candidate for next-generation crop protection products. This dual applicability in both human health and agriculture underscores the compound's versatility and commercial value.

The synthesis of CAS No. 2549009-89-2 typically involves multi-step organic reactions, including the formation of the [1,2,4]triazolo[4,3-b]pyridazine ring system and subsequent functionalization with the 4-fluorophenoxyethyl side chain. Researchers often optimize these steps to improve yield and purity, as these factors are critical for scaling up production. The compound's trifluoromethyl group is another focal point, as it can significantly influence the molecule's electronic properties and interaction with biological targets.

From a market perspective, the demand for N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine is expected to grow, driven by advancements in drug discovery and sustainable agriculture. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers. Its CAS number 2549009-89-2 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In conclusion, N-[2-(4-fluorophenoxy)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine represents a fascinating example of modern chemical innovation. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new therapeutic and agrochemical solutions. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and food security.